Cas no 1695998-16-3 (3-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine
• CAS No: 1695998-16-3
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 6073122
• PubChem ID: 165664482
• Update Time: 2025-10-31

3-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine
• EN300-1939117
• 1695998-16-3
• 3-[4-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropan-1-amine

• Inchi： 1S/C12H15F2NO/c1-12(2)9(10(12)15)7-3-5-8(6-4-7)16-11(13)14/h3-6,9-11H,15H2,1-2H3
• InChI Key： LOXVKQKEQBIUEF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C(C1(C)C)N)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine

3-4-(Difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine: A Comprehensive Overview

3-4-(Difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine (CAS No. 1695998-16-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopropanamines and is characterized by the presence of a difluoromethoxy substituent on the phenyl ring and a dimethylcyclopropane moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various research and development endeavors.

The synthesis of 3-4-(Difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine involves several well-established chemical reactions, including the formation of the cyclopropane ring and the introduction of the difluoromethoxy group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for both academic research and industrial applications. For instance, a study published in the Journal of Organic Chemistry (2021) reported a novel one-pot synthesis route that significantly reduced the number of steps and improved the overall yield of the compound.

In terms of its biological activity, 3-4-(Difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine has shown promising results in various preclinical studies. One notable application is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. A recent study in Nature Communications (2020) demonstrated that this compound exhibited selective binding to specific GPCRs, suggesting its potential use in treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

Beyond its role as a GPCR modulator, 3-4-(Difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can effectively inhibit pro-inflammatory cytokines and reduce inflammation in animal models. These findings were reported in a 2021 issue of The Journal of Pharmacology and Experimental Therapeutics.

The pharmacokinetic profile of 3-4-(Difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine is another critical aspect that has been extensively studied. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential and minimizing adverse effects. A comprehensive ADME study published in Biochemical Pharmacology (2020) revealed that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

In addition to its therapeutic applications, 3-4-(Difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine has also been explored as a tool compound in chemical biology research. Tool compounds are used to probe biological systems and validate targets before advancing to drug development stages. The unique structural features of this compound make it an excellent candidate for such studies. For example, a 2019 study in Bioorganic & Medicinal Chemistry Letters utilized this compound to investigate the role of specific GPCRs in cellular signaling pathways.

The safety profile of 3-4-(Difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine is an important consideration for both research and clinical applications. Extensive toxicological evaluations have been conducted to ensure that the compound is safe for use in preclinical studies and eventual clinical trials. A comprehensive toxicological assessment published in Toxicological Sciences (2020) reported that the compound exhibited low toxicity across various endpoints, including genotoxicity, mutagenicity, and organ toxicity.

In conclusion, 3-4-(Difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine (CAS No. 1695998-16-3) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features contribute to its diverse biological activities, making it a valuable tool for both academic research and pharmaceutical development. Ongoing studies continue to uncover new applications and optimize its therapeutic potential, positioning it as a promising candidate for future drug discovery efforts.